2-[2-[[3,4-dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxymethyl]-6-[4,5-dihydroxy-2-(hydroxymethyl)-6-methyloxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4-hydroxy-6-(hydroxymethyl)-5-methoxyoxan-3-one

Catalog No.
S1915428
CAS No.
65996-62-5
M.F
C27H46O20
M. Wt
690.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-[2-[[3,4-dihydroxy-6-(hydroxymethyl)-5-methoxyox...

CAS Number

65996-62-5

Product Name

2-[2-[[3,4-dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxymethyl]-6-[4,5-dihydroxy-2-(hydroxymethyl)-6-methyloxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4-hydroxy-6-(hydroxymethyl)-5-methoxyoxan-3-one

IUPAC Name

2-[2-[[3,4-dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxymethyl]-6-[4,5-dihydroxy-2-(hydroxymethyl)-6-methyloxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4-hydroxy-6-(hydroxymethyl)-5-methoxyoxan-3-one

Molecular Formula

C27H46O20

Molecular Weight

690.6 g/mol

InChI

InChI=1S/C27H46O20/c1-8-13(31)14(32)23(11(6-30)42-8)46-27-20(38)17(35)24(47-26-19(37)16(34)22(40-3)10(5-29)44-26)12(45-27)7-41-25-18(36)15(33)21(39-2)9(4-28)43-25/h8-18,20-36,38H,4-7H2,1-3H3

InChI Key

XSFCCWULLRIRGA-UHFFFAOYSA-N

SMILES

CC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)COC3C(C(C(C(O3)CO)OC)O)O)OC4C(=O)C(C(C(O4)CO)OC)O)O)O)O)O

Canonical SMILES

CC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)COC3C(C(C(C(O3)CO)OC)O)O)OC4C(=O)C(C(C(O4)CO)OC)O)O)O)O)O

The exact mass of the compound Starch, oxidized is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Safer Chemical Classes -> Green half-circle - The chemical is expected to be of low concern. However, this does not mean our product can be used or applied in the same or a similar way.

The compound is a large, complex molecule containing multiple oxan (pyran) rings with various substituents. It features numerous hydroxyl groups, methoxy groups, and ether linkages. The molecular formula of this compound is C29H48O21, indicating a high oxygen content relative to carbon . Its structure suggests it is likely derived from or related to cellulose or other polysaccharides .

  • Hydroxyl group reactions: The numerous hydroxyl groups can undergo esterification, etherification, and oxidation reactions .
  • Glycosidic bond cleavage: The ether linkages between the oxan rings may be susceptible to acid-catalyzed hydrolysis .
  • Methoxy group reactions: The methoxy groups can potentially undergo demethylation under certain conditions .

While specific biological activity data for this exact compound is not readily available, its structural similarity to complex carbohydrates suggests potential biological roles:

  • Cell recognition: Complex carbohydrates often play roles in cell-cell recognition and signaling .
  • Enzyme interactions: The compound's structure may allow it to interact with various enzymes, potentially as a substrate or inhibitor .
  • Antioxidant properties: The presence of multiple hydroxyl groups suggests potential antioxidant activity .

The synthesis of such a complex molecule would likely involve multiple steps and careful control of reaction conditions. Possible approaches include:

  • Carbohydrate chemistry: Starting from simpler sugars and building up the structure through controlled glycosylation reactions .
  • Protecting group strategies: Utilizing various protecting groups to selectively modify specific hydroxyl groups during synthesis .
  • Enzymatic methods: Employing carbohydrate-processing enzymes to assist in the synthesis of specific linkages .

Based on its structure and similarity to other complex carbohydrates, potential applications may include:

  • Pharmaceutical industry: As a potential drug carrier or active pharmaceutical ingredient .
  • Cosmetics: As a moisturizing or thickening agent in personal care products .
  • Food industry: As a stabilizer or texturizing agent in food products .
  • Research tools: As a model compound for studying complex carbohydrate chemistry and biochemistry .

The compound's ability to interact with other molecules would be of interest:

  • Protein binding: Its multiple hydroxyl groups may allow for hydrogen bonding with proteins .
  • Metal complexation: The numerous oxygen atoms suggest potential for metal ion chelation .
  • Water interactions: Its hydrophilic nature implies strong interactions with water, potentially affecting solubility and solution properties .

Similar Compounds

Several compounds share structural similarities with the molecule :

  • Hydroxyethyl cellulose: A cellulose derivative with hydroxyethyl substituents, used as a thickening agent .
  • 5,7-Dihydroxy-2-(4-hydroxyphenyl)-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one: A flavonoid glycoside with similar oxan ring structures .
  • Starch acetate: A modified starch with acetyl groups, used in various industrial applications .

Physical Description

DryPowde

XLogP3

-7.1

Other CAS

65996-62-5

Use Classification

EPA Safer Chemical Functional Use Classes -> Processing Aids and Additives
Safer Chemical Classes -> Green half-circle - The chemical is expected to be of low concern
Food Additives -> EMULSIFIER; THICKENER; -> JECFA Functional Classes

General Manufacturing Information

Paper manufacturing
Starch, oxidized: ACTIVE
XU - indicates a substance exempt from reporting under the Chemical Data Reporting Rule, (40 CFR 711).

Dates

Last modified: 02-18-2024

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